3-tert-butyl-2,3-dihydro-1H-indole

• IUPAC Name: 3-tert-butyl-2,3-dihydro-1H-indole
• InChI: InChI=1S/C12H17N/c1-12(2,3)10-8-13-11-7-5-4-6-9(10)11/h4-7,10,13H,8H2,1-3H3
• InChI Key: UGMHCUGSEVODRD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1CNC2=CC=CC=C12
• Molecular Formula: C12H17N
• Molecular Weight: 175.27 g/mol

Description

3-tert-butyl-2,3-dihydro-1H-indole, also known as 3-(tert-butyl)indoline, is a chemical compound with the molecular formula C12H17N. It has a molecular weight of 175.27. The compound is typically stored at 4°C and is in liquid form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C12H17N/c1-12(2,3)10-8-13-11-7-5-4-6-9(10)11/h4-7,10,13H,8H2,1-3H3. This indicates the presence of a tertiary butyl group attached to an indoline structure.

Chemical Reactions Analysis

While specific chemical reactions involving this compound are not available, indole derivatives are known to undergo a variety of reactions. For instance, they are used in the synthesis of biologically active compounds for the treatment of various disorders.

Physical And Chemical Properties Analysis

This compound is a liquid at room temperature. It has a molecular weight of 175.28. The compound’s storage temperature is typically 4°C.

Scientific Research Applications

Indole Synthesis and Classification

Indole alkaloids have inspired organic chemists to develop various synthesis methods for indole compounds. A review offers a comprehensive classification of all indole syntheses, highlighting nine strategic approaches for constructing the indole nucleus. These methods are crucial in organic chemistry and have a broad spectrum of applications in synthesizing biologically active compounds (Taber & Tirunahari, 2011).

Pharmacokinetics and Protective Roles of Indoles

Indoles, such as indole-3-carbinol (I3C) and its derivatives, exhibit protective effects on chronic liver injuries. Their pleiotropic protective roles are evident in various liver conditions, including hepatitis, hepatic steatosis, and hepatocellular carcinoma. These compounds modulate enzymes relevant to lipid metabolism and viral replication, showcasing their potential in hepatic protection (Wang et al., 2016).

Chemoprotective Properties in Cancer

Indole-3-carbinol (I3C) and its derivatives have been recognized for their chemoprotective properties in breast and prostate cancer. The compounds influence various biological responses, including modulation of transcriptional factors, oxidative stress relief, and inhibition of DNA synthesis. They have shown promising effects in experimental animal models of carcinogenesis (Bradlow, 2008).

Indole Derivatives in Medicinal Chemistry

Indole derivatives have been extensively studied due to their wide range of pharmacological activities. These compounds have been associated with anticancer, anticonvulsant, antimicrobial, and other therapeutic effects. The synthesis and biological significance of indole derivatives are well-documented, offering valuable insights for medicinal chemists in drug discovery (Padmavathi et al., 2021).

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H302, H315, H319, H335, indicating that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.

Future Directions

Indole derivatives, including 3-tert-butyl-2,3-dihydro-1H-indole, have diverse biological activities and immense potential to be explored for newer therapeutic possibilities. Their broad-spectrum biological activities have sparked interest among researchers to synthesize various scaffolds of indole for screening different pharmacological activities.

Mechanism of Action

Target of Action

Indole derivatives, in general, have been found to bind with high affinity to multiple receptors , suggesting that 3-tert-butyl-2,3-dihydro-1H-indole may also interact with various biological targets.

Mode of Action

Indole derivatives are known to interact with their targets, leading to various changes in cellular processes . The exact nature of these interactions and the resulting changes for this compound remain to be elucidated.

Biochemical Pathways

Indole derivatives are known to influence a variety of biological activities, suggesting that this compound may also affect multiple pathways .

Pharmacokinetics

The introduction of a tert-butyl group into organic molecules is known to increase their lipophilicity, which is important for passage through cell walls . This suggests that this compound may have good bioavailability.

Result of Action

Indole derivatives have been associated with a range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc . This suggests that this compound may have similar effects.

Biochemical Analysis

Biochemical Properties

3-tert-butyl-2,3-dihydro-1H-indole plays a crucial role in biochemical reactions by interacting with various enzymes, proteins, and other biomolecules. It has been observed to interact with cytochrome P450 enzymes, which are involved in the metabolism of many endogenous and exogenous compounds. The interaction with these enzymes can lead to the modulation of their activity, affecting the metabolic pathways they regulate. Additionally, this compound has been shown to bind to certain receptor proteins, influencing signal transduction pathways and cellular responses .

Cellular Effects

The effects of this compound on various cell types and cellular processes are significant. It has been found to influence cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For instance, this compound can activate or inhibit specific signaling pathways, leading to changes in cell proliferation, differentiation, and apoptosis. Furthermore, it can alter the expression of genes involved in metabolic processes, thereby impacting cellular energy production and utilization .

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. It can bind to biomolecules such as enzymes and receptors, leading to enzyme inhibition or activation. This binding can result in conformational changes in the target biomolecules, affecting their activity and function. Additionally, this compound can influence gene expression by interacting with transcription factors and other regulatory proteins, thereby modulating the transcription of specific genes .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The stability and degradation of the compound are critical factors that influence its long-term effects on cellular function. Studies have shown that this compound is relatively stable under standard laboratory conditions, but it can degrade over time, leading to a decrease in its biological activity. Long-term exposure to this compound has been associated with changes in cellular function, including alterations in cell growth and metabolism .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound may exhibit beneficial effects, such as enhancing metabolic activity and improving cellular function. At high doses, this compound can cause toxic or adverse effects, including cellular damage and disruption of normal physiological processes. Threshold effects have been observed, where a specific dosage range is required to achieve the desired biological activity without causing toxicity .

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that regulate these processes. It can affect metabolic flux and metabolite levels by modulating the activity of key enzymes involved in metabolic pathways. For example, this compound can influence the metabolism of lipids, carbohydrates, and amino acids, leading to changes in the levels of these metabolites within cells .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. These interactions can affect the localization and accumulation of the compound, influencing its biological activity. For instance, this compound may be transported into cells via membrane transporters and distributed to various cellular compartments, where it can exert its effects .

Subcellular Localization

The subcellular localization of this compound is an important factor that determines its activity and function. The compound can be directed to specific compartments or organelles within the cell through targeting signals or post-translational modifications. This localization can influence the interactions of this compound with other biomolecules and its overall biological activity .